2,4-Dinitrophenylprolyl-leucyl-glycyl-leucyl-tryptophyl-alanyl-argininamide

Specification

• CAS No.: 121282-17-5
• Molecular Formula: C45H64N14O11
• Molecular Weight: 977.1 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-(2,4-dinitroanilino)-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C45H64N14O11/c1-24(2)18-34(56-41(63)32-12-8-16-48-32)40(62)51-23-38(60)53-35(19-25(3)4)44(66)57-36(20-27-22-50-30-11-7-6-10-29(27)30)43(65)52-26(5)39(61)55-33(13-9-17-49-45(46)47)42(64)54-31-15-14-28(58(67)68)21-37(31)59(69)70/h6-7,10-11,14-15,21-22,24-26,32-36,48,50H,8-9,12-13,16-20,23H2,1-5H3,(H,51,62)(H,52,65)(H,53,60)(H,54,64)(H,55,61)(H,56,63)(H,57,66)(H4,46,47,49)/t26-,32-,33-,34-,35-,36-/m0/s1
• Standard InChI Key: ZULOKZMJGSWWKA-PGVZYDAFSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])NC(=O)[C@H](CC2=CNC3=CC=CC=C32)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@@H]4CCCN4
• SMILES: CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(C)C(=O)NC(CCCN=C(N)N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])NC(=O)CNC(=O)C(CC(C)C)NC(=O)C4CCCN4
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(C)C(=O)NC(CCCN=C(N)N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])NC(=O)CNC(=O)C(CC(C)C)NC(=O)C4CCCN4

Introduction

2,4-Dinitrophenylprolyl-leucyl-glycyl-leucyl-tryptophyl-alanyl-argininamide is a synthetic peptide compound used primarily as a substrate for various matrix metalloproteinases (MMPs). These enzymes are crucial in the degradation of the extracellular matrix and play significant roles in tissue remodeling, inflammation, and cancer progression.

Biological Function and Applications

This compound is a fluorogenic substrate, meaning it becomes fluorescent upon enzymatic cleavage. It is particularly effective for detecting the activity of MMP-1 (interstitial/vertebrate collagenase), MMP-3 (stromelysin), MMP-2 and MMP-9 (gelatinases), and MMP-7 (punctuated metalloproteinase). These enzymes are involved in various physiological processes and pathological conditions, including cancer metastasis and tissue repair.

Research Findings

Research involving 2,4-Dinitrophenylprolyl-leucyl-glycyl-leucyl-tryptophyl-alanyl-argininamide focuses on understanding the roles of MMPs in disease progression and developing diagnostic tools or therapeutic strategies targeting these enzymes. Studies often employ this compound in assays to measure MMP activity in biological samples, providing insights into the enzymatic processes involved in tissue remodeling and disease states.